1-[(4-Chloro-2,5-dimethoxyphenyl)sulfonyl]indoline

• Molecular Formula: C16H16ClNO4S
• Molecular Weight: 353.8 g/mol
• IUPAC Name: 1-(4-chloro-2,5-dimethoxyphenyl)sulfonyl-2,3-dihydroindole
• InChI: InChI=1S/C16H16ClNO4S/c1-21-14-10-16(15(22-2)9-12(14)17)23(19,20)18-8-7-11-5-3-4-6-13(11)18/h3-6,9-10H,7-8H2,1-2H3
• InChI Key: GJNYVSOQNPVQLG-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1Cl)OC)S(=O)(=O)N2CCC3=CC=CC=C32

Description

1-[(4-Chloro-2,5-dimethoxyphenyl)sulfonyl]indoline, also known as CDSI, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a sulfonamide derivative of indoline, and its unique chemical structure has led to a wide range of research on its synthesis, mechanism of action, and potential uses in various fields of study.

Mechanism of Action

The mechanism of action of 1-[(4-Chloro-2,5-dimethoxyphenyl)sulfonyl]indoline is not fully understood, but it is believed to involve the modulation of ion channels in the brain and other tissues. Specifically, this compound has been shown to interact with the voltage-gated sodium channel Nav1.7, which plays a key role in pain signaling. By modulating the activity of this channel, this compound has been shown to have analgesic effects in animal models.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects in animal models. In addition to its analgesic effects, this compound has been shown to have anti-inflammatory effects, as well as effects on the cardiovascular system. Specifically, this compound has been shown to decrease blood pressure and heart rate in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[(4-Chloro-2,5-dimethoxyphenyl)sulfonyl]indoline in lab experiments is its unique chemical structure, which allows for a wide range of potential applications in various fields of study. Additionally, this compound has been shown to have relatively low toxicity in animal models, making it a potentially safe compound to use in lab experiments. However, one limitation of using this compound is its relatively complex synthesis method, which can make it difficult to produce in large quantities.

Future Directions

There are many potential future directions for research on 1-[(4-Chloro-2,5-dimethoxyphenyl)sulfonyl]indoline. One area of focus could be on its potential as a novel drug candidate, particularly in the fields of pain management and cancer therapy. Additionally, further research could be done to better understand the mechanism of action of this compound, as well as its effects on various ion channels and other cellular targets. Finally, more research could be done to optimize the synthesis of this compound and develop more efficient methods for producing the compound in large quantities.

Synthesis Methods

The synthesis of 1-[(4-Chloro-2,5-dimethoxyphenyl)sulfonyl]indoline involves a multi-step process, starting with the reaction of 4-chloro-2,5-dimethoxyaniline with chlorosulfonic acid to form the corresponding sulfonamide intermediate. This intermediate is then reacted with indoline in the presence of a base catalyst to yield the final product, this compound. The synthesis of this compound has been optimized over the years, with various modifications to the reaction conditions and catalysts used.

Scientific Research Applications

1-[(4-Chloro-2,5-dimethoxyphenyl)sulfonyl]indoline has been shown to have potential applications in a variety of scientific research fields, including medicinal chemistry, neuroscience, and cancer research. In medicinal chemistry, this compound has been studied for its potential as a novel drug candidate due to its unique chemical structure and mechanism of action. In neuroscience, this compound has been shown to modulate the activity of certain ion channels in the brain, which could have implications for the treatment of neurological disorders. In cancer research, this compound has been shown to inhibit the growth of certain cancer cell lines, making it a potential candidate for future cancer therapies.